1-(tetrahydro-2H-pyran-4-yl)-3-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)urea

• IUPAC Name: 1-(oxan-4-yl)-3-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]urea
• InChI: InChI=1S/C17H27N3O2S/c21-17(19-15-5-11-22-12-6-15)18-7-10-20-8-3-14(4-9-20)16-2-1-13-23-16/h1-2,13-15H,3-12H2,(H2,18,19,21)
• InChI Key: JKFZCUKJKRIGOY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CS2)CCNC(=O)NC3CCOCC3
• Molecular Formula: C17H27N3O2S
• Molecular Weight: 337.5 g/mol

Description

1-(Tetrahydro-2H-pyran-4-yl)-3-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)urea is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as THPP-1 and is used in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Synthesis and Reactivity

Novel Pyridine and Naphthyridine Derivatives : Abdelrazek et al. (2010) explored the synthesis of novel pyridine and naphthyridine derivatives through reactions involving furan- or thiophen-2-yl)ethylidene)malononitriles. These compounds underwent dimerization and further reactions to afford hydrazo derivatives, pyrazolo[3,4-H][1,6]naphthyridine derivatives, and pyrimido[4,5-H][1,6]naphthyridine derivatives, showcasing the versatility of these motifs in heterocyclic chemistry (Abdelrazek, Kassab, Metwally, & Sobhy, 2010).

Polyfunctionally Substituted Pyran, Pyridine, and Pyridazine Derivatives : Mohareb et al. (2004) reported on the synthesis of ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates, demonstrating their reactivity towards a variety of active methylene reagents to produce pyran, pyridine, and pyridazine derivatives. This study underlines the potential of using thiophene and urea derivatives as precursors for diverse heterocyclic compounds (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Applications in Material and Biological Sciences

Antimicrobial and Antituberculosis Agents : Several studies focus on the synthesis of compounds with potential antimicrobial and antituberculosis properties. For instance, Zaki et al. (2021) synthesized novel piperidinyl tetrahydrothieno[2,3-c]isoquinolines with promising antimicrobial effects (Zaki, El-Dean, Radwan, Alshammari, & Sayed, 2021). Similarly, Jeankumar et al. (2013) designed thiazole-aminopiperidine hybrids as new Mycobacterium tuberculosis GyrB inhibitors, showcasing the therapeutic potential of these structural motifs (Jeankumar, Renuka, Santosh, Soni, Sridevi, Suryadevara, Yogeeswari, & Sriram, 2013).